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Compound of Interest

Compound Name: SKLB102

Cat. No.: B2402192 Get Quote

For researchers, scientists, and drug development professionals working with SKLB102, a

comprehensive understanding of its handling, safety protocols, and disposal is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Classification
SKLB102 (CAS No. 242473-63-8; Molecular Formula: C₁₈H₁₄N₂O₄) is classified under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the

following hazards[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long lasting effects.
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Personal Protective Equipment (PPE)
Due to the hazardous nature of SKLB102, strict adherence to PPE protocols is mandatory to

minimize exposure and ensure personal safety.

Protection Type Recommended Equipment Rationale

Eye Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves

should be inspected before

use and changed frequently,

especially if contaminated.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dusts or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

Minimizes inhalation of the

compound.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of SKLB102
and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product[1].

Wash hands and any exposed skin thoroughly after handling[1].

Ensure adequate ventilation in the handling area.

Minimize dust generation and accumulation.
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Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials.

The recommended storage temperature should be confirmed with the supplier's specific

instructions.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Emergency Situation Immediate Action

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do not induce

vomiting.[1]

If on Skin

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

If in Eyes

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[1]

If Inhaled
Immediately relocate self or casualty to fresh air.

If breathing is difficult, provide oxygen.[1]

Spill

Collect spillage. Avoid release to the

environment[1]. Wear appropriate PPE. Absorb

with an inert material and place in a suitable

container for disposal.

Disposal Plan
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The disposal of SKLB102 and any contaminated materials must be conducted in accordance

with all applicable federal, state, and local environmental regulations.

Chemical Disposal: Dispose of contents/container to an approved waste disposal plant[1].

Do not allow the chemical to enter drains or waterways due to its high aquatic toxicity.

Contaminated Material Disposal: All materials that have come into contact with SKLB102,

including gloves, lab coats, and absorbent materials, should be treated as hazardous waste

and disposed of accordingly.

Experimental Workflow and Logical Relationships
To facilitate a clear understanding of the necessary steps and considerations when working

with SKLB102, the following workflow diagram illustrates the key decision points and actions

from receipt of the compound to its final disposal.
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Handling and Disposal Workflow for SKLB102
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Handling and Disposal Workflow for SKLB102
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b2402192?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC77026.html
https://www.benchchem.com/product/b2402192#personal-protective-equipment-for-handling-sklb102
https://www.benchchem.com/product/b2402192#personal-protective-equipment-for-handling-sklb102
https://www.benchchem.com/product/b2402192#personal-protective-equipment-for-handling-sklb102
https://www.benchchem.com/product/b2402192#personal-protective-equipment-for-handling-sklb102
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2402192?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

